5-(Chloromethyl)-2-phenyl-1H-imidazole;hydrochloride

• IUPAC Name: 5-(chloromethyl)-2-phenyl-1H-imidazole;hydrochloride
• InChI: InChI=1S/C10H9ClN2.ClH/c11-6-9-7-12-10(13-9)8-4-2-1-3-5-8;/h1-5,7H,6H2,(H,12,13);1H
• InChI Key: FUWSNBWNJGOFMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=C(N2)CCl.Cl
• Molecular Formula: C10H10Cl2N2
• Molecular Weight: 229.10 g/mol
• CAS RN: 52353-65-8

Description

Compounds with a chloromethyl group, such as 5-Chloromethylfurfural, are organic compounds that consist of a furan substituted at the 2- and 5-positions with formyl (CHO) and chloromethyl (CH2Cl) groups. They are typically obtained by dehydration of fructose and other cellulose derivatives using hydrochloric acid.

Synthesis Analysis

The synthesis of similar compounds often involves the use of catalysts and specific reaction conditions. For instance, 5-Chloromethylfurfural can be produced from spent biomass via refluxing in aqueous HCl in the presence of NaCl as a cheap catalyst.

Molecular Structure Analysis

The chloromethyl group is a functional group that has the chemical formula -CH2-Cl. It is derived from the methyl group (which has the formula -CH3), by replacing one hydrogen atom by a chlorine atom.

Chemical Reactions Analysis

In the case of 5-Chloromethylfurfural, it can be reduced to give 5-methylfurfural, and can be hydrolyzed to give hydroxymethylfurfural.

Physical And Chemical Properties Analysis

Physical and chemical properties can vary widely among compounds. For example, 2-Chloro-5-(chloromethyl)thiophene is a liquid under normal conditions.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• In medicinal chemistry, CMIPH derivatives have been explored for their potential as antiviral, antibacterial, or antifungal agents. .

Neonicotinoid Pesticides

• By modifying the imidazole ring, scientists can fine-tune the insecticidal activity and selectivity of neonicotinoids. .

Coordination Chemistry and Metal Complexes

• .

Photodynamic Therapy (PDT)

• When exposed to light, these compounds generate reactive oxygen species, leading to localized cell damage and tumor destruction. .

Polymer Chemistry

• These polymers find applications in drug delivery, tissue engineering, and responsive materials. .

Materials Science and Surface Modification

• Researchers explore its grafting onto surfaces to enhance adhesion, wettability, or biocompatibility. .

Mechanism of Action

While the specific mechanism of action for “5-(Chloromethyl)-2-phenyl-1H-imidazole;hydrochloride” is not available, similar compounds like Colestipol work by binding to bile acids in the intestine, forming a complex that is excreted in the feces.

Safety and Hazards

Safety data sheets provide information on the potential hazards of a substance. For example, 2-Chloro-5-(chloromethyl)thiophene can cause severe skin burns and eye damage, and is harmful if swallowed or inhaled.

Future Directions

The transformation of biomass-derived compounds into potential liquid fuels and other valuable chemicals is a promising area of research. For instance, 5-Hydroxymethylfurfural can be converted into 2,5-Dimethylfuran, a potential liquid fuel.